Cas no 87486-43-9 (2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL-)

2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL- structure
87486-43-9 structure
Product Name:2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL-
CAS No:87486-43-9
MF:C5H6ClN3O
MW:159.573639392853
CID:3237699
PubChem ID:13062975
Update Time:2025-04-21

2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL-
    • 3-Amino-5-chloro-1-methyl-1H-pyrazin-2-one
    • 87486-43-9
    • MFCD09264581
    • IHQBWCUUPJGLDM-UHFFFAOYSA-N
    • 3-amino-5-chloro-1-methyl-2(1H)-pyrazinone
    • 3-amino-5-chloro-1-methylpyrazin-2-one
    • AKOS006330328
    • A90112
    • SCHEMBL9663584
    • Inchi: 1S/C5H6ClN3O/c1-9-2-3(6)8-4(7)5(9)10/h2H,1H3,(H2,7,8)
    • InChI Key: IHQBWCUUPJGLDM-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C=C(Cl)N=C1N

Computed Properties

  • Exact Mass: 159.0199395Da
  • Monoisotopic Mass: 159.0199395Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 58.7Ų
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